4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether

• IUPAC Name: 4-chloro-6-(4-methoxyphenyl)sulfanyl-2-methylsulfanylpyrimidine
• InChI: InChI=1S/C12H11ClN2OS2/c1-16-8-3-5-9(6-4-8)18-11-7-10(13)14-12(15-11)17-2/h3-7H,1-2H3
• InChI Key: NXZFKQNGDFYEBK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)SC2=CC(=NC(=N2)SC)Cl
• Molecular Formula: C12H11ClN2OS2
• Molecular Weight: 298.8 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is represented by the formula C12H11ClN2OS2. This indicates that it contains 12 carbon atoms, 11 hydrogen atoms, 1 chlorine atom, 2 nitrogen atoms, 1 oxygen atom, and 2 sulfur atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include its molecular weight (298.8) and molecular formula (C12H11ClN2OS2). Other properties such as melting point, boiling point, and density are not provided in the search results.

Scientific Research Applications

Xylan Derivatives and Their Application Potential

Xylan, a polysaccharide, can be chemically modified to produce ethers and esters with specific properties for various applications. The study by Petzold-Welcke et al. (2014) discusses the modification of xylan to produce biopolymer ethers with potential applications in drug delivery, paper strength additives, flocculation aids, and as antimicrobial agents. The synthesis process and the influence of conditions on product structure and properties are elaborated, providing insights into the versatile applications of xylan derivatives (Petzold-Welcke, K., Schwikal, K., Daus, S., & Heinze, T., 2014).

Fluoroalkylether Substances in Environmental and Biomonitoring Samples

Munoz et al. (2019) review the environmental fate, effects, and analysis methods of fluoroalkylether compounds, including F-53B, Gen-X, and ADONA. The study highlights the concerns regarding the persistence, bioaccumulation, and toxic properties of these substances, suggesting the need for further research to understand their impact on the environment and human health (Munoz, G., Liu, J., Duy, S. V., & Sauvé, S., 2019).

Chemical Modification of Polyethersulfone Membranes

Bruggen (2009) reviews the methods for chemically modifying polyethersulfone membranes to enhance their hydrophilicity, which is crucial for improving nanofiltration membrane performance. The review discusses various modification techniques, including graft polymerization, plasma treatment, and incorporation of hydrophilic additives, which could potentially apply to the modification of compounds like "4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether" for specific applications (Bruggen, B., 2009).

Ether- and Alcohol-functionalized Task-specific Ionic Liquids

Tang et al. (2012) explore the properties and applications of ether- and alcohol-functionalized ionic liquids, highlighting their potential in various fields such as electrochemistry, gas separations, polymer chemistry, and nanoscience. The review emphasizes the designer nature of ionic liquids and their physicochemical properties, which could be relevant to the applications of "4-{[6-Chloro-2-(methylsulfanyl)-4-pyrimidinyl]sulfanyl}phenyl methyl ether" in specialized fields (Tang, S., Baker, G., & Zhao, H., 2012).